4-[2-(2-isopropylphenoxy)propanoyl]morpholine

• IUPAC Name: 1-morpholin-4-yl-2-(2-propan-2-ylphenoxy)propan-1-one
• InChI: InChI=1S/C16H23NO3/c1-12(2)14-6-4-5-7-15(14)20-13(3)16(18)17-8-10-19-11-9-17/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: HVGPRDHTEYPNGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OC(C)C(=O)N2CCOCC2
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

4-[2-(2-isopropylphenoxy)propanoyl]morpholine, also known as IPPM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. IPPM belongs to the class of morpholine compounds and has a unique chemical structure that makes it an attractive candidate for drug development.

Scientific Research Applications

4-[2-(2-isopropylphenoxy)propanoyl]morpholine has been studied extensively in scientific research due to its potential therapeutic applications. One of the significant areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that 4-[2-(2-isopropylphenoxy)propanoyl]morpholine has potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and prostate cancer. 4-[2-(2-isopropylphenoxy)propanoyl]morpholine has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process by which cells undergo programmed cell death.

Mechanism of Action

The mechanism of action of 4-[2-(2-isopropylphenoxy)propanoyl]morpholine is not fully understood, but studies have shown that it interacts with specific proteins in the cell that are involved in cell growth and division. 4-[2-(2-isopropylphenoxy)propanoyl]morpholine has been found to inhibit the activity of these proteins, leading to the inhibition of cancer cell growth. Additionally, 4-[2-(2-isopropylphenoxy)propanoyl]morpholine has been shown to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects
4-[2-(2-isopropylphenoxy)propanoyl]morpholine has been found to have a variety of biochemical and physiological effects on the body. Studies have shown that 4-[2-(2-isopropylphenoxy)propanoyl]morpholine can inhibit the production of inflammatory cytokines, which are molecules that play a role in the development of various diseases, including cancer. 4-[2-(2-isopropylphenoxy)propanoyl]morpholine has also been found to have antioxidant properties, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 4-[2-(2-isopropylphenoxy)propanoyl]morpholine in lab experiments is its high potency against cancer cells. This makes it an attractive candidate for drug development. However, 4-[2-(2-isopropylphenoxy)propanoyl]morpholine has some limitations in lab experiments, including its potential toxicity to normal cells. Researchers must carefully evaluate the dose and duration of treatment to minimize the risk of toxicity.

Future Directions

For research on 4-[2-(2-isopropylphenoxy)propanoyl]morpholine include the development of new drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 4-[2-(2-isopropylphenoxy)propanoyl]morpholine involves a series of chemical reactions that require expertise in organic chemistry. The most common method of synthesizing 4-[2-(2-isopropylphenoxy)propanoyl]morpholine is through the reaction of morpholine with 2-isopropylphenol in the presence of a base catalyst. The resulting product is then treated with propanoyl chloride to yield 4-[2-(2-isopropylphenoxy)propanoyl]morpholine. This method has been optimized to produce high yields of pure 4-[2-(2-isopropylphenoxy)propanoyl]morpholine with minimal impurities.